Cas no 1197228-51-5 (1-(4-Carboxyphenyl)-5-hydroxy-1H-pyrazole-3-carboxylic acid ethyl ester)

• Product Name: 1-(4-Carboxyphenyl)-5-hydroxy-1H-pyrazole-3-carboxylic acid ethyl ester
• CAS No: 1197228-51-5
• MF: C₁₃H₁₂N₂O₅
• MW: 276.244783401489
• CID: 4788687
• Update Time: 2025-10-29

1-(4-Carboxyphenyl)-5-hydroxy-1H-pyrazole-3-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-(4-Carboxyphenyl)-5-hydroxy-1H-pyrazole-3-carboxylic acid ethyl ester
• 4-(5-ethoxycarbonyl-3-oxo-1H-pyrazol-2-yl)benzoic acid
• 4-(3-(Ethoxycarbonyl)-5-hydroxy-1H-pyrazol-1-yl)benzoic acid
• 1-(4-carboxy-phenyl)-5-hydroxy-1h-pyrazole-3-carboxylic acid ethyl ester

• Inchi： 1S/C13H12N2O5/c1-2-20-13(19)10-7-11(16)15(14-10)9-5-3-8(4-6-9)12(17)18/h3-7,14H,2H2,1H3,(H,17,18)
• InChI Key： FDWBJEZXWJKHRI-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC(N(C2C=CC(C(=O)O)=CC=2)N1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 452
• XLogP3: 1.4
• Topological Polar Surface Area: 95.9

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 517.7±40.0 °C at 760 mmHg
• Flash Point: 266.9±27.3 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

1-(4-Carboxyphenyl)-5-hydroxy-1H-pyrazole-3-carboxylic acid ethyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(4-Carboxyphenyl)-5-hydroxy-1H-pyrazole-3-carboxylic acid ethyl ester

Introduction to 1-(4-Carboxyphenyl)-5-hydroxy-1H-pyrazole-3-carboxylic acid ethyl ester (CAS No. 1197228-51-5)

1-(4-Carboxyphenyl)-5-hydroxy-1H-pyrazole-3-carboxylic acid ethyl ester is a sophisticated organic compound with significant applications in pharmaceutical and biochemical research. This compound, identified by its CAS number 1197228-51-5, belongs to the pyrazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and structural versatility. The presence of both carboxylic acid and hydroxyl functional groups, along with an ester moiety, makes this molecule a versatile intermediate in synthetic chemistry and drug development.

The structural framework of 1-(4-Carboxyphenyl)-5-hydroxy-1H-pyrazole-3-carboxylic acid ethyl ester incorporates a phenyl ring at the 4-position, which is linked to the pyrazole core through a carboxylic acid bridge. This arrangement enhances the compound's solubility and reactivity, making it a valuable precursor in medicinal chemistry. The hydroxyl group at the 5-position and the ethyl ester at the 3-position further expand its utility in various synthetic pathways.

In recent years, there has been growing interest in pyrazole derivatives due to their potential pharmacological properties. Studies have demonstrated that compounds featuring the pyrazole scaffold exhibit anti-inflammatory, antimicrobial, and anticancer activities. The specific arrangement of functional groups in 1-(4-Carboxyphenyl)-5-hydroxy-1H-pyrazole-3-carboxylic acid ethyl ester suggests its potential as a lead compound or intermediate in the synthesis of novel therapeutic agents.

One of the most compelling aspects of this compound is its role in developing inhibitors for enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The carboxylic acid group can participate in hydrogen bonding interactions, which is crucial for enzyme-substrate binding. Additionally, the hydroxyl group can act as a ligand for metal ions, influencing the compound's binding affinity to target proteins. These features make it an attractive candidate for structure-based drug design.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of 1-(4-Carboxyphenyl)-5-hydroxy-1H-pyrazole-3-carboxylic acid ethyl ester with various biological targets. Molecular docking studies have shown that this compound can interact with enzymes such as kinases and phosphatases, which are key regulators of cellular signaling pathways. Such interactions may lead to the development of small-molecule modulators for therapeutic purposes.

The synthesis of 1-(4-Carboxyphenyl)-5-hydroxy-1H-pyrazole-3-carboxylic acid ethyl ester involves multi-step organic reactions, including condensation, esterification, and functional group modifications. The phenyl ring is typically introduced via cross-coupling reactions or from readily available aromatic precursors. The pyrazole core is synthesized through condensation reactions between hydrazine derivatives and α-haloketones or β-ketoesters. The subsequent introduction of the carboxylic acid and hydroxyl groups requires careful control of reaction conditions to ensure high yield and purity.

In industrial settings, large-scale production of this compound requires optimization of reaction parameters such as temperature, solvent choice, and catalyst selection. Continuous flow chemistry has emerged as a promising approach for improving efficiency and scalability in synthesizing complex molecules like 1-(4-Carboxyphenyl)-5-hydroxy-1H-pyrazole-3-carboxylic acid ethyl ester. This technique allows for precise control over reaction conditions, reducing byproduct formation and enhancing overall productivity.

The pharmacokinetic properties of 1-(4-Carboxyphenyl)-5-hydroxy-1H-pyrazole-3-carboxylic acid ethyl ester are also subjects of intense research. Studies have focused on its absorption, distribution, metabolism, and excretion (ADME) profiles to assess its suitability for clinical applications. The presence of polar functional groups suggests that this compound may exhibit moderate solubility in both water and lipids, which could influence its bioavailability.

One notable application of this compound is in the development of imaging agents for diagnostic purposes. Pyrazole derivatives have been explored as probes for positron emission tomography (PET) scans due to their ability to bind to specific biological targets with high affinity. By incorporating radioactive isotopes into the molecular structure, researchers can create tracers that provide detailed information about disease progression and treatment response.

The future prospects of 1-(4-Carboxyphenyl)-5-hydroxy-1H-pyrazole-3-carboxylic acid ethyl ester are vast, particularly in the realm of personalized medicine. Advances in genomics and proteomics have enabled researchers to identify specific biomarkers associated with diseases such as cancer and inflammatory disorders. By tailoring analogs of this compound based on individual patient profiles, it may be possible to develop more effective treatments with fewer side effects.

In conclusion, 1-(4-Carboxyphenyl)-5-hydroxy-1H-pyrazole-3-carboxylic acid ethyl ester (CAS No. 1197228-51-5) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it a valuable tool for developing new drugs targeting various diseases. As research continues to uncover new applications for this compound, 1-(4-Carboxyphenyl)-5-hydroxy-1H-pyrazole-3-carboxylic acid ethyl ester is likely to play an increasingly important role in modern medicine.